Cas no 1070964-33-8 (2-4-(2-bromobenzenesulfonamido)phenyl-N,N-dimethylacetamide)

• Product Name: 2-4-(2-bromobenzenesulfonamido)phenyl-N,N-dimethylacetamide
• CAS No: 1070964-33-8
• MF: C₁₆H₁₇BrN₂O₃S
• MW: 397.286782026291
• CID: 6443916
• PubChem ID: 25890467
• Update Time: 2025-05-21

2-4-(2-bromobenzenesulfonamido)phenyl-N,N-dimethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-4-(2-bromobenzenesulfonamido)phenyl-N,N-dimethylacetamide
• 1070964-33-8
• SR-01000921341
• 2-[4-(2-bromobenzenesulfonamido)phenyl]-N,N-dimethylacetamide
• VU0637468-1
• SR-01000921341-1
• F5190-0383
• 2-(4-(2-bromophenylsulfonamido)phenyl)-N,N-dimethylacetamide
• AKOS007210928
• 2-[4-[(2-bromophenyl)sulfonylamino]phenyl]-N,N-dimethylacetamide

• Inchi： 1S/C16H17BrN2O3S/c1-19(2)16(20)11-12-7-9-13(10-8-12)18-23(21,22)15-6-4-3-5-14(15)17/h3-10,18H,11H2,1-2H3
• InChI Key： QQGZZSSHGQKKDU-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1S(NC1C=CC(=CC=1)CC(N(C)C)=O)(=O)=O

Computed Properties

• Exact Mass: 396.01433g/mol
• Monoisotopic Mass: 396.01433g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 74.9Ų

Additional information on 2-4-(2-bromobenzenesulfonamido)phenyl-N,N-dimethylacetamide

Comprehensive Overview of 2-4-(2-bromobenzenesulfonamido)phenyl-N,N-dimethylacetamide (CAS No. 1070964-33-8)

2-4-(2-bromobenzenesulfonamido)phenyl-N,N-dimethylacetamide (CAS No. 1070964-33-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound features a bromobenzenesulfonamido group linked to a phenyl-N,N-dimethylacetamide moiety, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for CAS 1070964-33-8 and its derivatives to explore its role in drug development and material science.

The molecular formula of 2-4-(2-bromobenzenesulfonamido)phenyl-N,N-dimethylacetamide is C₁₆H₁₇BrN₂O₃S, with a molecular weight of approximately 397.29 g/mol. Its structure includes a bromine substituent, which enhances its reactivity in cross-coupling reactions, a topic of high interest in modern organic synthesis. The compound's sulfonamido group is particularly noteworthy, as sulfonamide derivatives are widely studied for their biological activities, including antimicrobial and anti-inflammatory effects. This aligns with current trends in drug discovery, where researchers are actively investigating sulfonamide-based compounds for therapeutic applications.

One of the most searched questions related to CAS 1070964-33-8 is its solubility and stability under various conditions. Studies indicate that 2-4-(2-bromobenzenesulfonamido)phenyl-N,N-dimethylacetamide exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and methanol, while being less soluble in water. This property makes it suitable for use in organic synthesis, where controlled reaction environments are essential. Additionally, its stability at room temperature ensures ease of handling and storage, a critical factor for laboratory and industrial applications.

The applications of 2-4-(2-bromobenzenesulfonamido)phenyl-N,N-dimethylacetamide extend beyond pharmaceuticals. Recent advancements in material science have highlighted its potential as a building block for functional polymers and advanced coatings. For instance, its incorporation into polymer matrices can impart unique properties such as enhanced thermal stability and chemical resistance. This has led to increased interest from the materials engineering community, particularly in the development of high-performance materials for aerospace and electronics industries.

Another trending topic in the context of CAS 1070964-33-8 is its role in green chemistry. With growing emphasis on sustainable practices, researchers are exploring eco-friendly synthesis routes for this compound. Catalytic methods using palladium or copper catalysts have been proposed to minimize waste and reduce energy consumption. These innovations align with global efforts to promote environmentally responsible chemical manufacturing, a subject frequently searched by academics and industry professionals alike.

Quality control and analytical methods for 2-4-(2-bromobenzenesulfonamido)phenyl-N,N-dimethylacetamide are also areas of significant interest. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to ensure purity and verify structural integrity. These techniques are critical for meeting regulatory standards in pharmaceutical and chemical industries, where precision and reliability are paramount. Searches for analytical methods for CAS 1070964-33-8 reflect the demand for robust quality assurance protocols.

In summary, 2-4-(2-bromobenzenesulfonamido)phenyl-N,N-dimethylacetamide (CAS No. 1070964-33-8) is a versatile compound with broad applications in pharmaceuticals, material science, and green chemistry. Its unique structural features, including the bromobenzenesulfonamido and dimethylacetamide groups, make it a valuable tool for researchers and industry professionals. As interest in sustainable and high-performance materials grows, this compound is poised to play an increasingly important role in scientific and industrial advancements.